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Compound of Interest

Compound Name: Ascr#18

Cat. No.: B8180475 Get Quote

Ascr#18, a conserved ascaroside produced by a wide range of plant-parasitic nematodes, has

emerged as a potent elicitor of plant defense responses.[1][2] This guide provides a

comparative overview of the efficacy of Ascr#18 in enhancing plant resistance to various

pathogens, supported by experimental data. While research has extensively focused on

Ascr#18, comparative quantitative data for other ascarosides in plant defense remains limited.

Quantitative Efficacy of Ascr#18
The following table summarizes the quantitative data from various studies on the efficacy of

Ascr#18 in reducing pathogen infection in different plant species.
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Host Plant Pathogen
Ascr#18
Concentration

Efficacy Reference

Arabidopsis

thaliana

Heterodera

schachtii (Cyst

Nematode)

0.001 µM

Significant

reduction in the

number of

female and total

nematodes.

[1]

0.01 µM

Significant

reduction in the

number of

female and total

nematodes.

[1]

1 µM

Significant

reduction in the

number of

female and total

nematodes.

[1]

Meloidogyne

incognita (Root-

Knot Nematode)

10 nM

Significant

reduction in

nematode

infection.

[2]

Pseudomonas

syringae pv.

tomato DC3000

1 µM

Significant

reduction in

bacterial growth.

[3]

Triticum

aestivum

(Wheat)

Puccinia triticina

(Leaf Rust

Fungus)

1 µM

70-81%

reduction in rust

pustules.

[4]

0.01 nM - 10 µM

Effective

concentration

range for

reducing rust

pustules.

[4]
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Note: While other ascarosides like ascr#9 are known to be potent elicitors of plant immunity

and act as nematode repellents, directly comparable quantitative data on their efficacy in

reducing infection levels was not readily available in the reviewed literature.[1]

Ascr#18 Signaling Pathway in Plants
Ascr#18 triggers a multi-faceted immune response in plants. It is recognized by the leucine-

rich repeat receptor-like kinase NILR1, initiating a signaling cascade that leads to broad-

spectrum pathogen resistance.[5][6] Recent studies have also uncovered a novel defense

mechanism involving the suppression of auxin signaling, which can occur independently of

NILR1.[1][7]
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Caption: Ascr#18 signaling pathways in plant defense.

Experimental Protocols
The following are summaries of the methodologies used in the key experiments cited above.
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Nematode Infection Assay (Heterodera schachtii on
Arabidopsis thaliana)

Plant Growth:Arabidopsis thaliana Col-0 seeds were surface-sterilized and grown on a sterile

medium.

Ascr#18 Treatment: 12-day-old seedlings were pre-treated with various concentrations of

ascr#18 (0.001, 0.01, and 1 µM) or sterile water (as a mock control) for 24 hours prior to

inoculation.[1]

Inoculation: Each seedling was inoculated with infective second-stage juveniles (J2s) of H.

schachtii.

Quantification: The number of female and total nematodes (males and females) per plant

was counted at 12 days post-inoculation (dpi) using a stereomicroscope.[1] The size of the

females and their associated syncytia (feeding sites) were measured at 14 dpi.[1]

Fungal Infection Assay (Puccinia triticina on Wheat)
Plant Growth: Wheat seedlings of various genotypes were grown under controlled

conditions.

Ascr#18 Treatment: Leaves of the wheat seedlings were sprayed with a solution of ascr#18
(at concentrations ranging from 0.01 nM to 10 µM) or a mock solution 24 hours before

inoculation.[4]

Inoculation: The treated leaves were inoculated with uredospores of the leaf rust fungus

Puccinia triticina.

Quantification: The number of rust pustules on the leaves was counted to determine the level

of infection and the efficacy of the ascr#18 treatment.[4]

Bacterial Growth Assay (Pseudomonas syringae on
Arabidopsis thaliana)

Plant Growth and Treatment: Roots of Arabidopsis thaliana plants were pre-treated with 1

µM ascr#18 for 24 hours.
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Inoculation: The leaves of the treated plants were then inoculated with a virulent strain of

Pseudomonas syringae pv. tomato DC3000.

Quantification: Bacterial growth within the leaves was assayed at 3 days post-inoculation to

determine the effect of the ascr#18 pre-treatment on bacterial proliferation.[3]

Conclusion
The available data strongly supports the efficacy of Ascr#18 as a broad-spectrum elicitor of

plant defense. Its ability to confer resistance against nematodes, fungi, and bacteria at low

concentrations makes it a promising candidate for the development of novel plant protection

strategies. The elucidation of its signaling pathways, including the recently discovered

suppression of auxin signaling, provides valuable insights for future research and application.

However, to fully understand the comparative efficacy of different ascarosides, further

quantitative studies on other members of this chemical family in the context of plant immunity

are crucial.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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